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For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Methoxypentane (CAS No. 628-80-8), also known as methyl pentyl ether or amyl methyl
ether, is a colorless liquid with a characteristic ethereal odor.[1] It belongs to the ether class of
organic compounds and sees use as a solvent. While specific toxicological data for 1-
Methoxypentane is limited, its structural similarity to other flammable ethers necessitates a
cautious approach to its handling and use in laboratory and industrial settings. This guide
provides a comprehensive overview of the available health and safety information for 1-
Methoxypentane, including its physical and chemical properties, potential hazards, and
recommended safety procedures. Due to the scarcity of data specific to this compound,
information from structurally related ethers is also presented to provide a more complete
understanding of the potential risks.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Methoxypentane is provided in
the table below. This information is crucial for understanding its behavior and potential for
exposure.
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Property Value Reference
CAS Number 628-80-8 [1][21[3]
Molecular Formula C6H140 [1][3]
Molecular Weight 102.17 g/mol [3]
Appearance Colorless liquid [1]

Odor Ethereal [1]

Boiling Point 99.4 °C at 760 mmHg [1]

Flash Point 45°C [1]

Density 0.762 g/cm3 [1]

Vapor Pressure

44 mmHg at 25 °C

[1]

Solubility

Not available

Toxicological Data

Comprehensive toxicological data for 1-Methoxypentane is not readily available in published

literature. The table below summarizes the known information and highlights the existing data

gaps. Researchers should handle this chemical with the assumption that it may possess

hazards similar to other alkyl ethers until more specific data becomes available.
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Toxicity . Classificati

: Species Route Value Reference
Endpoint on
Acute
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Inhalation )

o Mouse Inhalation mg/m3 (15 general [4][5]
Toxicity ) ]
min) anesthesia
(LC50)
Acute Oral
Toxicity Not available Oral Not available Not available
(LD50)
Acute Dermal
Toxicity Not available Dermal Not available Not available
(LD50)
Skin
Corrosion/Irrit ~ Not available Dermal Not available Not available
ation
Serious Eye
Damage/lrrita  Not available Ocular Not available Not available
tion
Respiratory
or Skin Not available - Not available Not available
Sensitization
Germ Cell ] ] ]
o Not available - Not available Not available
Mutagenicity
Carcinogenici ] ] ]
. Not available - Not available Not available
y
Reproductive ) ] )
o Not available - Not available Not available

Toxicity
Specific May cause
Target Organ drowsiness or
Toxicity Not available - Not available dizziness [61[7]
(Single (based on
Exposure) analog)
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Specific

Target Organ

Toxicity Not available - Not available Not available
(Repeated

Exposure)

Aspiration ) ) )
Not available - Not available Not available
Hazard

Note: The GHS classification for Specific Target Organ Toxicity (Single Exposure) is based on
data for the structural isomer tert-Amyl methyl ether (TAME) and should be considered as
indicative rather than definitive for 1-Methoxypentane.[6][7]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 1-Methoxypentane have not
been published. However, standard methodologies, such as those established by the
Organisation for Economic Co-operation and Development (OECD), would be employed.
Below are brief descriptions of the relevant OECD test guidelines.

3.1. Acute Oral, Dermal, and Inhalation Toxicity

o OECD 420, 423, 425 (Oral), OECD 402 (Dermal), OECD 403, 436, 433 (Inhalation): These
guidelines describe methods to assess the acute toxicity of a substance following oral,
dermal, or inhalation exposure. The studies involve administering the substance to animals
(typically rodents) in a single dose or a series of doses over a short period. The primary
endpoint is mortality, which is used to determine the LD50 (oral and dermal) or LC50
(inhalation) value. Clinical signs of toxicity, body weight changes, and gross pathological
findings are also recorded.

3.2. Skin and Eye Irritation

o OECD 404 (Skin Irritation/Corrosion) and OECD 405 (Eye Irritation/Corrosion): These tests
evaluate the potential of a substance to cause irritation or corrosion to the skin and eyes. A
small amount of the test substance is applied to the skin or into the eye of an experimental
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animal (typically a rabbit). The sites are then observed for signs of erythema (redness),
edema (swelling), and other effects.

3.3. Mutagenicity

o OECD 471 (Bacterial Reverse Mutation Test - Ames Test): This in vitro assay uses strains of
bacteria (e.g., Salmonella typhimurium) to detect gene mutations.

e OECD 473 (In Vitro Mammalian Chromosomal Aberration Test): This test identifies
substances that cause structural chromosome aberrations in cultured mammalian cells.

3.4. Carcinogenicity

o OECD 451 (Carcinogenicity Studies): These are long-term studies, typically conducted over
the lifespan of the test animal (e.g., two years in rats), to assess the carcinogenic potential of
a chemical.

Health and Safety Visualizations

To better understand the potential hazards and necessary precautions, the following diagrams
illustrate the logical relationships of health hazards and a general workflow for emergency
response.
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Potential Health Hazards
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Caption: Logical relationship of potential health hazards of 1-Methoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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